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Compound of Interest

Compound Name:
2-Bromobenzaldehyde diethyl

acetal

Cat. No.: B1273417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data, handling procedures,

and emergency protocols for 2-Bromobenzaldehyde diethyl acetal (CAS No. 35822-58-3).

The information is compiled and synthesized from multiple safety data sheets and technical

sources to ensure a thorough understanding for professionals in research and development.

Section 1: Chemical Identification and Physical
Properties
2-Bromobenzaldehyde diethyl acetal is a colorless liquid used as a protecting group for

aldehydes and as an intermediate in organic synthesis.[1][2]

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₁₁H₁₅BrO₂ [1][2]

Molecular Weight 259.14 g/mol [1][2]

Appearance Colorless Liquid [3]

Boiling Point 95 °C @ 1 mmHg (1.33 hPa) [4]

116 °C @ 0.7 mmHg [5]

Density 1.285 g/cm³ at 25 °C [5]

Flash Point
113 °C (235.4 °F) - Closed

Cup
[3]

Refractive Index n20/D 1.5156 [5]

Water Solubility Immiscible [3]

Storage Class 10 - Combustible liquids [5]

Section 2: Hazard Identification and GHS
Classification
There is some discrepancy in the classification of this chemical. While some suppliers classify it

as not hazardous under OSHA standards, others provide a GHS classification with a "Warning"

signal word.[3] For maximum safety, it is prudent to adhere to the more cautious classification.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Source(s): [5]

Precautionary Statements: P261, P264, P271, P280, P302+P352, P305+P351+P338[5]

Section 3: Toxicological and Ecotoxicity Data
Toxicity Data

Quantitative toxicological data such as LD50 (lethal dose, 50%) or LC50 (lethal concentration,

50%) for 2-Bromobenzaldehyde diethyl acetal are not available as the toxicological

properties have not been fully investigated.[3] However, studies on related benzaldehyde

compounds suggest potential for irritation and, at high concentrations, other adverse effects.[6]

[7][8]

Ecotoxicity Data

Specific ecotoxicity data for this compound is not readily available. General guidance suggests

preventing its release into the environment.[9] One related compound, 2-Bromobenzaldehyde

ethylene acetal, is classified as harmful to aquatic life with long-lasting effects (Aquatic Chronic

3, H412), suggesting this compound may also pose an environmental risk.[3]

Section 4: Experimental Protocols and Safe
Handling
General Handling and Storage Protocol
Safe handling is paramount when working with any chemical intermediate. The following

protocol outlines best practices for handling and storing 2-Bromobenzaldehyde diethyl acetal
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in a laboratory setting.

Engineering Controls: Always handle this chemical within a certified chemical fume hood to

prevent the accumulation of vapors.[10]

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles and a face shield.[9]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile or butyl rubber). Inspect

gloves for integrity before each use.[9]

Body Protection: A lab coat or chemically resistant apron is required. Ensure skin is not

exposed.[3]

Dispensing and Weighing:

When transferring from larger containers, ensure adequate ventilation, preferably within a

fume hood.[10]

Grounding and bonding are necessary when transferring from metal containers larger than

five gallons to prevent static discharge, a potential ignition source.[11][12]

Containers should be kept tightly closed when not in use.[13]

Heating: Never heat with an open flame.[10] Use a heating mantle, oil bath, or other

controlled heating source.

Storage:

Store in a cool, dry, and well-ventilated area away from sources of ignition.[3]

Segregate from strong oxidizing agents, acids, and bases.[5][12]

Store in tightly sealed containers, preferably under an inert atmosphere (e.g., Argon) for

long-term storage.[14]

Spill Cleanup Protocol
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A minor spill of 2-Bromobenzaldehyde diethyl acetal in a laboratory can be managed by

trained personnel by following this procedure. For large spills, or any spill outside of a

contained area, evacuate and call emergency responders.

Alert and Assess: Alert personnel in the immediate area. Ensure the spill is contained and

not near an ignition source.[2]

Don PPE: At a minimum, wear a lab coat, safety goggles, and heavy-duty nitrile gloves.[13]

Control Vapors and Contain Spill: Use a non-flammable absorbent material, such as spill

pads or vermiculite, to cover the spill. This helps suppress vapors.[15] Work from the outside

of the spill inward to prevent spreading.[9] Do not use paper towels as they are combustible.

[15]

Collect Absorbent: Once the liquid is fully absorbed, use non-sparking tools (e.g., plastic

scoop) to collect the material.[9]

Package Waste: Place the contaminated absorbent into a heavy-duty, sealable plastic bag or

a designated hazardous waste container.[9][15]

Decontaminate Area: Clean the spill surface with soap and water.

Dispose of Waste: Label the sealed container as hazardous waste and arrange for disposal

according to your institution's environmental health and safety guidelines.[1][9]

Section 5: Visualized Emergency Workflow
The following diagram illustrates the logical workflow for responding to a chemical spill of 2-
Bromobenzaldehyde diethyl acetal.
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Caption: Logical workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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